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Cytotoxicity Profile Comparison

Compound Cell Line / Model Key Cytotoxicity Findings
Potency (Relative
to Comparators)

Drofenine
Hydrochloride

Human keratinocytes
(HaCaT cells)

More potent and cytotoxic than 2-
APB or carvacrol [1].

Higher

HEK-293 cells
overexpressing

TRPV3

Activated TRPV3; effect was
blocked by antagonist icilin,

confirming TRPV3-mediated action
[1].

Similar to 2-APB
and carvacrol [1]

2-APB Human keratinocytes
(HaCaT cells)

Less potent and cytotoxic than
drofenine [1].

Lower

Carvacrol Human keratinocytes
(HaCaT cells)

Less potent and cytotoxic than
drofenine [1].

Lower
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The key findings are primarily derived from a 2014 study that screened for TRPV3 agonists [1]. Here are the

core methodologies used:

Calcium Imaging Assay: Used to identify and validate TRPV3 agonists.
Cell Lines: HEK-293 cells stably overexpressing human TRPV3 and human immortalized

keratinocytes (HaCaT cells) [1].
Procedure: Cells were loaded with Fluo-4 AM, a fluorescent calcium indicator. Changes in

intracellular calcium flux upon compound application were measured, indicating TRPV3
channel activation [1].

Cytotoxicity Assessment: Cytotoxic effects were evaluated in human keratinocyte (HaCaT) cells,
though the specific assay used (e.g., MTT, LDH) is not detailed in the available source [1].

Site-Directed Mutagenesis: Used to confirm the mechanism of action.
Procedure: The TRPV3 residue H426, critical for activation by 2-APB, was mutated. Drofenine

failed to activate this mutant, confirming it shares a similar activation site with 2-APB on the
TRPV3 channel [1].

Mechanism of Action and Signaling

Drofenine hydrochloride is a TRPV3 ion channel agonist. The following diagram illustrates the established

signaling pathway by which its activation leads to a cytotoxic response in cells like keratinocytes.
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This mechanism is validated by the failure of drofenine to activate the H426N TRPV3 mutant, pinpointing

its specific site of action [1].

Interpretation and Research Implications

Profile Summary: Drofenine acts as a potent and selective agonist of the human TRPV3 channel,
with a more cytotoxic effect in human keratinocytes than other known agonists like 2-APB and

carvacrol [1].
Research Utility: Due to its improved selectivity for TRPV3 over other TRP channels (TRPA1, V1,

V2, V4, M8), drofenine is suggested as a valuable chemical probe for elucidating TRPV3's role in
complex biological systems and skin pathologies [1].

Data Limitations: Note that the available cytotoxicity data is comparative rather than exhaustive. The
search results do not provide specific quantitative values (IC50) or data from a broad panel of cell

lines.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. a 2-APB analog with improved selectivity for human TRPV3 [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Drofenine hydrochloride cytotoxicity profile comparison].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b11145784#drofenine-hydrochloride-cytotoxicity-profile-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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